tert-Butyl (5-amino-1H-indol-1-yl)acetate

• IUPAC Name: tert-butyl 2-(5-aminoindol-1-yl)acetate
• InChI: InChI=1S/C14H18N2O2/c1-14(2,3)18-13(17)9-16-7-6-10-8-11(15)4-5-12(10)16/h4-8H,9,15H2,1-3H3
• InChI Key: OXMKRKMSNATACP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CN1C=CC2=C1C=CC(=C2)N
• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.30 g/mol

Description

“tert-Butyl (5-amino-1H-indol-1-yl)acetate” is a chemical compound with the molecular weight of 246.31. It is a derivative of indole, a significant heterocyclic system in natural products and drugs.

Synthesis Analysis

The synthesis of indoles, including “this compound”, often involves annelation of the five-membered ring to an existing benzene ring bearing the appropriate functionality. A method has been reported for the synthesis of indoles from aryl Grignard reagents and tert-butyl azodicarboxylate, proceeding via the double Boc-protected arylhydrazine.

Molecular Structure Analysis

The molecular structure of “this compound” includes a five-membered and a six-membered ring, forming the indole structure, along with a tert-butyl group and an acetate group.

Chemical Reactions Analysis

Indole syntheses, including that of “this compound”, almost universally involve the formation of a five-membered ring to an existing benzene ring bearing the appropriate functionality. The reaction tolerates often-troublesome functionalities such as ketones, esters, and nitro groups.

Scientific Research Applications

X-Ray Structure and DFT Studies

The compound tert-butyl 2-((4-amino-5-(1H-indol-2-yl)-4H-1,2,4-triazol-3-yl)thio)acetate, a variant of tert-Butyl (5-amino-1H-indol-1-yl)acetate, has been synthesized and analyzed using X-ray diffraction, NMR spectroscopy, and DFT studies. This research contributes to understanding the molecular structure, electrostatic potential maps, and reactivity descriptors of similar indole derivatives (Boraei, Soliman, Haukka, & Barakat, 2021).

Indole Derivative Synthesis

Studies on the recyclization of (2-aminophenyl)bis(5-tert-butyl-2-furyl)methanes, which are related to this compound, demonstrate significant insights into the synthesis of indole derivatives. These reactions depend on the substituent at the nitrogen atom and contribute to the understanding of indole formation mechanisms (Butin, Smirnov, Tsiunchik, Uchuskin, & Trushkov, 2008).

Spirocyclic Indoline Lactone Synthesis

Base-promoted cyclization of tert-butyl [2-(benzylideneamino)phenyl]acetate, which bears structural resemblance to this compound, led to the synthesis of 3-allyl-2-phenyl-2,3-dihydro-1H-indole-3-carboxylic acid, tert-butyl ester. This synthesis contradicts previous findings and contributes to the field of spirocyclic lactone synthesis (Hodges, Wang, & Riley, 2004).

Future Directions

The future directions in the research and development of “tert-Butyl (5-amino-1H-indol-1-yl)acetate” and similar compounds involve the continued development of routes towards indoles, in keeping with their importance. There is still room for improvement in the field of indole synthesis.

Mechanism of Action

Target of Action

Tert-Butyl (5-amino-1H-indol-1-yl)acetate is an indole derivative . Indole derivatives are known to play a significant role in cell biology and are used as biologically active compounds for the treatment of various disorders in the human body . They show various biologically vital properties and have been used in the treatment of cancer cells, microbes, and different types of disorders .

Mode of Action

The mode of action of this compound involves its interaction with multiple receptors . The compound binds with high affinity to these receptors, which can lead to various biological effects .

Biochemical Pathways

This compound, like other indole derivatives, can affect various biochemical pathways . These pathways can lead to diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

The result of the action of this compound can vary depending on the specific biological activity. For example, it can show inhibitory activity against certain viruses . It can also have anti-inflammatory, anticancer, and other effects depending on the specific biochemical pathways it affects .

Biochemical Analysis

Biochemical Properties

tert-Butyl (5-amino-1H-indol-1-yl)acetate plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, indole derivatives, including this compound, have been shown to inhibit certain enzymes such as glycogen synthase kinase-3β (GSK-3β) and cholecystokinin-2 receptor antagonists . These interactions are crucial for the compound’s biological activity and therapeutic potential.

Cellular Effects

This compound influences various cellular processes. It has been observed to affect cell signaling pathways, gene expression, and cellular metabolism. Indole derivatives, including this compound, have demonstrated antiviral, anti-inflammatory, and anticancer activities . These effects are mediated through the modulation of key signaling pathways and the regulation of gene expression involved in cell proliferation, apoptosis, and immune responses.

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The compound binds to specific receptors and enzymes, leading to the inhibition of their activity. For example, this compound inhibits GSK-3β, which plays a critical role in various cellular processes, including glycogen metabolism, cell proliferation, and apoptosis . Additionally, the compound modulates gene expression by interacting with transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time to understand its stability, degradation, and long-term effects on cellular function. The compound has shown stability under various experimental conditions, and its degradation products have been identified and characterized . Long-term studies have demonstrated that this compound can maintain its biological activity over extended periods, making it a promising candidate for therapeutic applications.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Studies have shown that the compound exhibits dose-dependent effects, with higher doses leading to increased biological activity . At very high doses, this compound may cause toxic or adverse effects, including hepatotoxicity and nephrotoxicity. These findings highlight the importance of determining the optimal dosage for therapeutic use to minimize potential side effects.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that regulate its metabolism and conversion into active metabolites . The compound’s metabolic pathways include hydroxylation, deamination, and conjugation reactions, which are essential for its biological activity and elimination from the body. These metabolic processes also influence the compound’s pharmacokinetics and pharmacodynamics.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . The compound is actively transported across cell membranes and distributed to various tissues, including the liver, kidneys, and brain. Its localization and accumulation in specific tissues are crucial for its therapeutic effects and potential side effects.

Subcellular Localization

The subcellular localization of this compound is determined by targeting signals and post-translational modifications that direct it to specific compartments or organelles . The compound has been observed to localize in the cytoplasm, nucleus, and mitochondria, where it exerts its biological effects. Its subcellular distribution is essential for understanding its mechanism of action and potential therapeutic applications.